Cas no 896346-71-7 (2-2-(methylsulfanyl)benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-2-(methylsulfanyl)benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 896346-71-7
• MF: C₁₇H₁₈N₂O₂S₂
• MW: 346.467021465302
• CID: 6157977
• PubChem ID: 7565005
• Update Time: 2025-06-08

2-2-(methylsulfanyl)benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(methylsulfanyl)benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• starbld0006750
• Z27357394
• 2-(2-(methylthio)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• 2-[2-(methylsulfanyl)benzamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-[(2-methylsulfanylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• AKOS024659674
• F2553-0090
• 896346-71-7

• Inchi： 1S/C17H18N2O2S2/c1-22-12-8-4-3-7-11(12)16(21)19-17-14(15(18)20)10-6-2-5-9-13(10)23-17/h3-4,7-8H,2,5-6,9H2,1H3,(H2,18,20)(H,19,21)
• InChI Key： MWZYUYZNTPMMDM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CCCC2)NC(C1C=CC=CC=1SC)=O

Computed Properties

• Exact Mass: 346.08097017g/mol
• Monoisotopic Mass: 346.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-2-(methylsulfanyl)benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Introduction to 2-2-(methylsulfanyl)benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 896346-71-7)

The compound 2-2-(methylsulfanyl)benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, identified by its CAS number 896346-71-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a benzamido moiety and a tetrahydro-1-benzothiophene core, suggests a high degree of versatility in its chemical reactivity and biological interactions.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The tetrahydro-1-benzothiophene scaffold is particularly noteworthy, as it is frequently encountered in bioactive molecules with diverse pharmacological properties. This structural motif has been implicated in various biological processes, making it a valuable scaffold for medicinal chemists seeking to design compounds with enhanced efficacy and selectivity. The incorporation of a methylsulfanyl group further enhances the compound's potential by introducing additional interactions with biological targets.

The benzamido group in the molecule plays a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. This moiety is known for its ability to interact with proteins and enzymes, thereby influencing the compound's binding affinity and metabolic stability. In the context of drug development, the benzamido group can serve as a key determinant of a molecule's bioavailability and therapeutic window. The strategic placement of this group in 2-2-(methylsulfanyl)benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide suggests that it may exhibit promising properties as a lead compound for further optimization.

Advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular modeling studies have indicated that 2-2-(methylsulfanyl)benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide may possess inhibitory activity against several enzymes and receptors relevant to human health. These predictions are based on the compound's structural similarity to known bioactive molecules and its predicted interactions with biological targets. Such findings underscore the importance of computational tools in guiding experimental efforts and accelerating the drug discovery process.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial experiments suggest that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The methylsulfanyl group has been shown to interact with sulfatase enzymes, which are implicated in various inflammatory processes. By targeting these enzymes, the compound may offer a novel approach to treating inflammatory diseases without the side effects associated with traditional anti-inflammatory agents.

Furthermore, the tetrahydro-1-benzothiophene core has been associated with neuroprotective effects in several preclinical models. This scaffold is known to cross the blood-brain barrier efficiently, making it an attractive candidate for treating neurological disorders. The benzamido group may enhance these effects by contributing to the compound's solubility and stability in biological systems. Together, these features make 2-2-(methylsulfanyl)benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide a promising candidate for further investigation.

The synthesis of this compound presents unique challenges due to its complex structure. However, recent advances in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming key carbon-carbon bonds within the molecule. These reactions allow for the introduction of functional groups like the methylsulfanyl moiety while maintaining high selectivity and yield.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-2-(methylsulfanyl)benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide will play an increasingly important role in drug development. Their unique structural features and predicted biological activities make them valuable tools for exploring new treatment strategies across various disease areas. The ongoing investigation into this compound underscores the dynamic nature of pharmaceutical research and the continuous quest for innovative solutions to global health challenges.